1-((2-Bromophenyl)sulfonyl)-1H-imidazole
Overview
Description
The compound “1-((2-Bromophenyl)sulfonyl)-1H-imidazole” is likely to be a sulfone compound, which are known for their synthetic utility in organic chemistry . The compound contains an imidazole ring, which is a five-membered planar ring that includes two nitrogen atoms, and a bromophenyl group, which is a phenyl ring substituted with a bromine atom .
Synthesis Analysis
While specific synthesis methods for this compound are not available, sulfones are generally synthesized through the reaction of a sulfonyl chloride with an alcohol or amine . The bromophenyl group could potentially be introduced through electrophilic aromatic substitution .Molecular Structure Analysis
The compound likely has a molecular weight of around 304.21 g/mol . It contains an imidazole ring, a sulfone group, and a bromophenyl group .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, in general, sulfones are known to participate in a variety of reactions, including conjugate addition and cycloaddition . The bromine atom on the phenyl ring could potentially be replaced with other groups through nucleophilic aromatic substitution .Physical And Chemical Properties Analysis
The compound is likely to be a solid at room temperature with a high boiling point . It may have a density of around 1.492 g/mL at 25 °C .Scientific Research Applications
Application in Alzheimer’s Disease Treatment
Specific Scientific Field
Summary of the Application
“1-((2-Bromophenyl)sulfonyl)-1H-imidazole” is a key component in the synthesis of a compound known as masupirdine (SUVN-502), a 1-[(2-bromophenyl)sulfonyl]-1H-indole derivative . Masupirdine is a selective 5-HT6 receptor antagonist developed for the symptomatic treatment of Alzheimer’s disease .
Methods of Application or Experimental Procedures
The compound is synthesized and then tested for its antagonistic effect on the 5-HT6 receptor . The 5-HT6 receptor is localized exclusively in the central nervous system, in areas important for learning and memory .
Results or Outcomes
Masupirdine has shown beneficial effects on cognition in several animal models . It is intended for the symptomatic treatment of Alzheimer’s disease and other disorders of memory and cognition like Attention deficient hyperactivity, Parkinson’s, and Schizophrenia .
Application in Organic Synthesis
Specific Scientific Field
Summary of the Application
“1-((2-Bromophenyl)sulfonyl)-1H-imidazole” and its derivatives can be used in organic synthesis . They can participate in various reactions such as electrophilic aromatic substitution .
Methods of Application or Experimental Procedures
The compound can be used as a reagent in the synthesis of other organic compounds . The specific procedures and parameters would depend on the target compound and the specific reaction conditions .
Results or Outcomes
The outcomes of these reactions would vary depending on the specific reaction conditions and the target compound .
Application in Chemical Research
Specific Scientific Field
Summary of the Application
“1-((2-Bromophenyl)sulfonyl)-1H-imidazole” and its derivatives are unique chemicals that are provided to early discovery researchers for use in their studies .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures would depend on the research objectives .
Results or Outcomes
The results or outcomes would vary depending on the specific research objectives .
Application in Synthesis of Piperidine Derivatives
Summary of the Application
“1-((2-Bromophenyl)sulfonyl)-1H-imidazole” can be used in the synthesis of piperidine derivatives . Piperidine is a common structural motif in many pharmaceuticals and other organic compounds .
Methods of Application or Experimental Procedures
The compound can be used as a reagent in the synthesis of piperidine derivatives . The specific procedures and parameters would depend on the target compound and the specific reaction conditions .
Results or Outcomes
Application in Electrophilic Aromatic Substitution
Summary of the Application
“1-((2-Bromophenyl)sulfonyl)-1H-imidazole” and its derivatives can participate in various reactions such as electrophilic aromatic substitution .
Methods of Application or Experimental Procedures
The compound can be used as a reagent in electrophilic aromatic substitution reactions . The specific procedures and parameters would depend on the target compound and the specific reaction conditions .
Future Directions
There is potential for the development of compounds with similar structures for various applications. For example, a compound with a similar structure, “1-[(2-Bromophenyl)sulfonyl]-5-methoxy-3-[(4-methyl-1-piperazinyl)methyl]-1H-indole Dimesylate Monohydrate”, is a selective 5-HT6 receptor antagonist intended for the treatment of Alzheimer’s disease and other disorders of memory and cognition .
properties
IUPAC Name |
1-(2-bromophenyl)sulfonylimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O2S/c10-8-3-1-2-4-9(8)15(13,14)12-6-5-11-7-12/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIVUMNUGQQBILC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)S(=O)(=O)N2C=CN=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00650029 |
Source
|
| Record name | 1-(2-Bromobenzene-1-sulfonyl)-1H-imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00650029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((2-Bromophenyl)sulfonyl)-1H-imidazole | |
CAS RN |
951884-46-1 |
Source
|
| Record name | 1-(2-Bromobenzene-1-sulfonyl)-1H-imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00650029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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